Cas no 454-50-2 (Methanetricarbonitrile)

• Product Name: Methanetricarbonitrile
• CAS No: 454-50-2
• MF: C₄HN₃
• MW: 91.0708396434784
• CID: 333863
• PubChem ID: 5232958
• Update Time: 2025-04-19

Methanetricarbonitrile Chemical and Physical Properties

Names and Identifiers

• Methanetricarbonitrile
• Cyanoform
• Tricyanomethane
• DTXSID20411917
• NS00115000
• Q19903909
• 454-50-2

• Inchi： 1S/C4HN3/c5-1-4(2-6)3-7/h4H
• InChI Key： HFWIMJHBCIGYFH-UHFFFAOYSA-N
• SMILES： N#CC(C#N)C#N

Computed Properties

• Exact Mass: 91.01713
• Monoisotopic Mass: 91.017047045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.37
• pka: -5(at 25℃)